Piperonyl butoxide
Piperonyl butoxide
Piperonyl butoxide is a pale yellow to light brown liquid with a mild odor and a faint bitter taste. (NTP, 1992)
Piperonyl butoxide is a member of benzodioxoles. It has a role as a pesticide synergist.
Piperonyl butoxide (PBO) is an organic compound used as a component of pesticide formulations. It is used for the treatment of head, pubic (crab), and body lice. Piperonyl butoxide is a synergist. It has no pesticidal activity of its own, but acts to increase the activity of pesticides such as carbamates, pyrethrins, pyrethroids, and rotenone. Piperonyl butoxide is a semisynthetic derivative of safrole.
Piperonyl butoxide is a natural product found in Acca sellowiana with data available.
Piperonyl Butoxide is a synthetic derivative of benzodioxole and used as an insecticide synergist, Piperonyl Butoxide enhances the active properties of pyrethrin, pyrethroid, rotenone, and carbamate pesticide ingredients by inhibiting insect microsomal enzyme detoxification activity. It is toxic and suspected of causing anorexia, carcinogenesis, convulsions, and dermal irritation, as well as hepatic and renal damage. (NCI04)
Piperonyl butoxide (PBO) is an organic compound used as a component of pesticide formulations. It is a waxy white solid. It is a synergist. That is, despite having no pesticidal activity of its own, it enhances the potency of certain pesticides such as especially for carbamates, pyrethrins, pyrethroids, and rotenone. It is a semisynthetic derivative of safrole.
An insecticide synergist, especially for pyrethroids and ROTENONE.
Piperonyl butoxide is a member of benzodioxoles. It has a role as a pesticide synergist.
Piperonyl butoxide (PBO) is an organic compound used as a component of pesticide formulations. It is used for the treatment of head, pubic (crab), and body lice. Piperonyl butoxide is a synergist. It has no pesticidal activity of its own, but acts to increase the activity of pesticides such as carbamates, pyrethrins, pyrethroids, and rotenone. Piperonyl butoxide is a semisynthetic derivative of safrole.
Piperonyl butoxide is a natural product found in Acca sellowiana with data available.
Piperonyl Butoxide is a synthetic derivative of benzodioxole and used as an insecticide synergist, Piperonyl Butoxide enhances the active properties of pyrethrin, pyrethroid, rotenone, and carbamate pesticide ingredients by inhibiting insect microsomal enzyme detoxification activity. It is toxic and suspected of causing anorexia, carcinogenesis, convulsions, and dermal irritation, as well as hepatic and renal damage. (NCI04)
Piperonyl butoxide (PBO) is an organic compound used as a component of pesticide formulations. It is a waxy white solid. It is a synergist. That is, despite having no pesticidal activity of its own, it enhances the potency of certain pesticides such as especially for carbamates, pyrethrins, pyrethroids, and rotenone. It is a semisynthetic derivative of safrole.
An insecticide synergist, especially for pyrethroids and ROTENONE.
Brand Name:
Vulcanchem
CAS No.:
51-03-6
VCID:
VC0539747
InChI:
InChI=1S/C19H30O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h12-13H,3-11,14-15H2,1-2H3
SMILES:
CCCCOCCOCCOCC1=CC2=C(C=C1CCC)OCO2
Molecular Formula:
C19H30O5
Molecular Weight:
338.4 g/mol
Piperonyl butoxide
CAS No.: 51-03-6
Cat. No.: VC0539747
Molecular Formula: C19H30O5
Molecular Weight: 338.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Piperonyl butoxide is a pale yellow to light brown liquid with a mild odor and a faint bitter taste. (NTP, 1992) Piperonyl butoxide is a member of benzodioxoles. It has a role as a pesticide synergist. Piperonyl butoxide (PBO) is an organic compound used as a component of pesticide formulations. It is used for the treatment of head, pubic (crab), and body lice. Piperonyl butoxide is a synergist. It has no pesticidal activity of its own, but acts to increase the activity of pesticides such as carbamates, pyrethrins, pyrethroids, and rotenone. Piperonyl butoxide is a semisynthetic derivative of safrole. Piperonyl butoxide is a natural product found in Acca sellowiana with data available. Piperonyl Butoxide is a synthetic derivative of benzodioxole and used as an insecticide synergist, Piperonyl Butoxide enhances the active properties of pyrethrin, pyrethroid, rotenone, and carbamate pesticide ingredients by inhibiting insect microsomal enzyme detoxification activity. It is toxic and suspected of causing anorexia, carcinogenesis, convulsions, and dermal irritation, as well as hepatic and renal damage. (NCI04) Piperonyl butoxide (PBO) is an organic compound used as a component of pesticide formulations. It is a waxy white solid. It is a synergist. That is, despite having no pesticidal activity of its own, it enhances the potency of certain pesticides such as especially for carbamates, pyrethrins, pyrethroids, and rotenone. It is a semisynthetic derivative of safrole. An insecticide synergist, especially for pyrethroids and ROTENONE. |
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| CAS No. | 51-03-6 |
| Molecular Formula | C19H30O5 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | 5-[2-(2-butoxyethoxy)ethoxymethyl]-6-propyl-1,3-benzodioxole |
| Standard InChI | InChI=1S/C19H30O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h12-13H,3-11,14-15H2,1-2H3 |
| Standard InChI Key | FIPWRIJSWJWJAI-UHFFFAOYSA-N |
| SMILES | CCCCOCCOCCOCC1=CC2=C(C=C1CCC)OCO2 |
| Canonical SMILES | CCCCOCCOCCOCC1=CC2=C(C=C1CCC)OCO2 |
| Appearance | Solid powder |
| Boiling Point | 356 °F at 1 mmHg (NTP, 1992) 180 °C at 1 mm Hg /Technical/ at 0.13kPa: 180 °C 356 ° at 1 mmHg |
| Colorform | Colorless liquid Pale yellowish liquid Light brown liquid |
| Flash Point | 340 °F (NTP, 1992) 171 °C 340 °F (171 °C) (open cup) 340 °F |
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